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Compound of Interest

Compound Name: Laquinimod-d5

Cat. No.: B12364884

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of
Laquinimod-d5, a deuterated immunomodulator used in research. Adherence to these
procedures is critical to ensure the safety of laboratory staff, prevent environmental
contamination, and maintain regulatory compliance. Laquinimod, the parent compound, is
classified as a hazardous substance, and Laquinimod-d5 should be handled with the same
level of caution.

Core Safety & Handling Principles

Laquinimod is recognized as a substance with significant health risks, including acute toxicity if
swallowed, suspected genetic defects, and potential damage to fertility or an unborn child.
Therefore, all personnel handling Laquinimod-d5 must be thoroughly trained on its potential
hazards and follow all safety precautions outlined in the corresponding Safety Data Sheet
(SDS) for the non-deuterated compound.

Key Hazards:
e Acute Toxicity (Oral): Toxic or harmful if swallowed.[1][2]

o Germ Cell Mutagenicity: Suspected of causing genetic defects.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12364884?utm_src=pdf-interest
https://www.benchchem.com/product/b12364884?utm_src=pdf-body
https://www.benchchem.com/product/b12364884?utm_src=pdf-body
https://www.benchchem.com/product/b12364884?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Laquinimod
https://file.medchemexpress.eu/batch_PDF/HY-13010/Laquinimod-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to
breast-fed children.

Personal Protective Equipment (PPE) is mandatory when handling Laquinimod-d5. This
includes, but is not limited to, safety goggles, lab coats, and chemical-resistant gloves. All
handling should be performed in a designated area, such as a chemical fume hood, to
minimize inhalation exposure.

Step-by-Step Disposal Protocol

The proper disposal of Laquinimod-d5 is a critical final step in its experimental lifecycle. The
following protocol must be strictly followed:

» Waste Identification and Segregation:

o All solid waste contaminated with Laquinimod-d5 (e.g., unused compound, contaminated
vials, pipette tips, gloves, and bench paper) must be segregated from general laboratory
waste.

o Liquid waste containing Laquinimod-d5 must be collected in a designated, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

¢ \Waste Containment:

o Solid Waste: Place all contaminated solid materials into a dedicated, puncture-resistant,
and sealable hazardous waste container. The container must be clearly labeled with
"Hazardous Waste," the chemical name "Laquinimod-d5," and the appropriate hazard
pictograms (e.g., skull and crossbones, health hazard).

o Liquid Waste: Use a dedicated, leak-proof, and chemically compatible container for all
liquid waste containing Laquinimod-d5. The container must be kept closed when not in
use and stored in a secondary containment bin. Label the container with "Hazardous
Waste," "Laquinimod-d5," and a list of all solvents present in the mixture.

o Storage of Hazardous Waste:
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o Store all Laquinimod-d5 waste containers in a designated, well-ventilated, and secure
area away from incompatible materials.

o The storage area should be clearly marked as a hazardous waste accumulation site.

e Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Do not attempt to dispose of Laquinimod-d5 down the drain or in the regular trash. This is
a violation of environmental regulations and poses a significant safety risk.

e Documentation:

o Maintain a detailed log of all Laquinimod-d5 waste generated. This log should include the
date, quantity, and nature of the waste.

o Complete any hazardous waste disposal forms required by your institution and the waste
disposal vendor.

Quantitative Data Summary

Property Value Source

) C19H11DsCIN2NaOs (for the )
Chemical Formula ) Santa Cruz Biotechnology[3]
sodium salt)

] 383.82 g/mol (for the sodium )
Molecular Weight 0 Santa Cruz Biotechnology[3]
sa

H301, H302, H332, H341, PubChem[1], Cayman
H360, H362 Chemical

GHS Hazard Statements

P501: Dispose of

GHS Precautionary contents/container in PubChem[1],
Statements (Disposal) accordance with local MedChemExpress|[2]
regulation.

Experimental Workflow for Safe Disposal
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Laquinimod-d5.

Waste Generation

Laquinimod-d5 Waste Generated
(Solid or Liquid)

Segregation & Containment

Is the waste solid or liquid?

Liquid
Collect in a labeled, sealed Collect in a labeled, sealed
hazardous solid waste container. hazardous liquid waste container.
Storage & Dispgsal

Store in designated hazardous
waste accumulation area.

Contact EHS for waste pickup.

Complete all required
waste disposal documentation.

Waste removed by certified

hazardous waste vendor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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